Cas no 2137535-14-7 (tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate
• CAS No: 2137535-14-7
• MF: C₁₅H₂₅N₃O₅
• MW: 327.37610411644
• CID: 6205126
• PubChem ID: 165498500
• Update Time: 2025-06-22

tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate
• EN300-1161982
• 2137535-14-7

• Inchi： 1S/C15H25N3O5/c1-15(2,3)23-13(21)16-10-6-5-9(19)7-11(10)18-12(20)8-17(4)14(18)22/h9-11,19H,5-8H2,1-4H3,(H,16,21)
• InChI Key： KZPVENXJFPPBBQ-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NC1CCC(CC1N2C(=O)CN(C2=O)C)O

Computed Properties

• Exact Mass: 327.17942091g/mol
• Monoisotopic Mass: 327.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate

tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate (CAS No. 2137535-14-7): A Comprehensive Overview

tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate (CAS No. 2137535-14-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising results in various preclinical studies, particularly in the areas of neurodegenerative diseases and cancer therapy.

The structure of tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate is composed of a tert-butyl carbamate moiety attached to a cyclohexyl ring, which itself is substituted with a hydroxyl group and a 3-methyl-2,5-dioxoimidazolidin-1-yl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the pharmacological properties of this compound. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate exhibits potent neuroprotective effects in models of Parkinson's disease. The compound was found to inhibit the aggregation of alpha-synuclein, a protein implicated in the pathogenesis of Parkinson's disease, thereby reducing neuronal cell death and improving motor function in animal models.

In addition to its neuroprotective effects, tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate has also shown promise as an anticancer agent. A 2020 study published in the European Journal of Medicinal Chemistry reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt and MAPK pathways.

The synthesis of tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of tert-butyl carbamate with a suitably functionalized cyclohexanone derivative followed by the introduction of the imidazolidinedione moiety. This multi-step process requires careful control of reaction conditions to ensure the formation of the desired product with high stereoselectivity.

The stability and solubility of tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate are important considerations for its practical application. Studies have shown that the compound is stable under standard laboratory conditions but may degrade under acidic or basic conditions. To enhance its solubility in aqueous media, various prodrug strategies have been explored, including the use of cyclodextrins and other solubilizing agents.

In terms of toxicology, preliminary studies have indicated that tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully assess its safety profile before it can be advanced to clinical trials. Preclinical toxicology studies are currently underway to evaluate potential side effects and determine safe dosing regimens.

The future prospects for tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to improve bioavailability and therapeutic efficacy. Additionally, efforts are being made to develop novel formulations that can enhance its delivery to target tissues while minimizing systemic exposure.

In conclusion, tert-butyl N-[4-hydroxy-2-(3-methyl-2,5-dioxoimidazolidin-1-yl)cyclohexyl]carbamate (CAS No. 2137535-14-7) represents a promising lead compound with potential applications in the treatment of neurodegenerative diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development and clinical evaluation.